N-phenyl-1-[(2-pyridinylthio)acetyl]-3-piperidinamine

• IUPAC Name: 1-(3-anilinopiperidin-1-yl)-2-pyridin-2-ylsulfanylethanone
• InChI: InChI=1S/C18H21N3OS/c22-18(14-23-17-10-4-5-11-19-17)21-12-6-9-16(13-21)20-15-7-2-1-3-8-15/h1-5,7-8,10-11,16,20H,6,9,12-14H2
• InChI Key: BUMCEDWEXBDAKG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CSC2=CC=CC=N2)NC3=CC=CC=C3
• Molecular Formula: C18H21N3OS
• Molecular Weight: 327.4 g/mol

Description

N-phenyl-1-[(2-pyridinylthio)acetyl]-3-piperidinamine, commonly known as PTTA, is a chemical compound with potential applications in scientific research. PTTA belongs to the class of compounds known as acylpiperidines, which have been shown to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of PTTA involves the inhibition of the dopamine, norepinephrine, and serotonin transporters. PTTA binds to the transporters and prevents the reuptake of these neurotransmitters into presynaptic neurons, leading to an increase in their extracellular concentrations. This results in enhanced neurotransmission and modulation of neural activity.
Biochemical and physiological effects:
The biochemical and physiological effects of PTTA are related to its mechanism of action. By increasing the extracellular concentrations of dopamine, norepinephrine, and serotonin, PTTA can modulate the activity of neural circuits that are involved in the regulation of mood, behavior, and cognition. This can lead to changes in behavior, such as increased locomotor activity and improved cognitive performance.

Advantages and Limitations for Lab Experiments

One advantage of using PTTA in lab experiments is its selectivity for dopamine, norepinephrine, and serotonin transporters. This allows researchers to study the effects of modulating these neurotransmitter systems specifically, without affecting other neurotransmitter systems. However, one limitation is that PTTA has not been extensively studied in vivo, and its effects on behavior and cognition in animal models are not well understood.

Future Directions

There are several potential future directions for research on PTTA. One area of interest is the development of PTTA derivatives with improved pharmacological properties, such as increased selectivity and potency. Another area of interest is the study of PTTA in animal models of neuropsychiatric disorders, to determine its potential therapeutic effects. Additionally, the use of PTTA as a tool for studying the role of dopamine, norepinephrine, and serotonin in neural circuits involved in behavior and cognition could lead to a better understanding of these complex systems.

Synthesis Methods

The synthesis of PTTA involves the reaction of 2-pyridinethiol with 3-piperidinone in the presence of phenylacetyl chloride. The resulting product is then purified through column chromatography. The yield of PTTA is typically around 60%.

Scientific Research Applications

PTTA has been shown to have potential applications in scientific research, particularly in the field of neuroscience. PTTA has been found to selectively inhibit the reuptake of dopamine, norepinephrine, and serotonin, which are neurotransmitters that play a critical role in the regulation of mood, behavior, and cognition. This makes PTTA a potential candidate for the treatment of neuropsychiatric disorders such as depression, anxiety, and attention deficit hyperactivity disorder (ADHD).